Cas no 898779-45-8 (3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898779-45-8
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• MDL: MFCD07699971
• CID: 994233
• PubChem ID: 24726675
• Update Time: 2025-05-24

3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylphenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 3,5-DIMETHYL-3'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• AKOS016022005
• (3,5-Dimethylphenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 2-[3-(3,5-DIMETHYLBENZOYL)PHENYL]-1,3-DIOXOLANE
• MFCD07699971
• 898779-45-8
• DTXSID70645068
• 3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07699971
• Inchi： 1S/C18H18O3/c1-12-8-13(2)10-16(9-12)17(19)14-4-3-5-15(11-14)18-20-6-7-21-18/h3-5,8-11,18H,6-7H2,1-2H3
• InChI Key： WLSCCRKZVZVLDS-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C(C2C=C(C)C=C(C)C=2)=O)C=1

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.57980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone

Research Brief on 3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone (CAS: 898779-45-8): Recent Advances and Applications

3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone (CAS: 898779-45-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzophenone core and dioxolane functional group, has shown promise in various applications, including photochemistry, drug discovery, and material science. Recent studies have explored its potential as a photoactive probe, a synthetic intermediate, and a modulator of biological activity, making it a versatile tool for researchers.

One of the key areas of interest is the compound's role in photochemical reactions. The benzophenone moiety is known for its ability to generate reactive species upon UV irradiation, which can be harnessed for crosslinking applications in bioconjugation and polymer chemistry. The dioxolane group adds a layer of stability and reactivity, enabling controlled release or activation under specific conditions. Recent work published in the Journal of Photochemistry and Photobiology A: Chemistry (2023) highlights its efficiency as a photoinitiator in polymerization reactions, with improved selectivity and reduced side reactions compared to traditional benzophenone derivatives.

In drug discovery, 3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone has been investigated as a scaffold for designing novel bioactive molecules. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in synthesizing analogs with potential anti-inflammatory properties. The compound's structural flexibility allows for modifications that can enhance binding affinity to target proteins, such as cyclooxygenase-2 (COX-2), while maintaining low cytotoxicity. Computational modeling and in vitro assays have supported these findings, suggesting its potential as a lead compound for further optimization.

Material science applications have also benefited from this compound's unique properties. Researchers have incorporated it into advanced polymeric materials to achieve tunable photoresponsiveness. For instance, a recent publication in Advanced Materials (2023) described its use in developing light-responsive hydrogels for controlled drug delivery systems. The dioxolane group's ability to undergo acid-catalyzed hydrolysis adds a temporal control element, enabling on-demand release of encapsulated therapeutics.

Despite these advancements, challenges remain in optimizing the compound's synthesis and scalability. Current methods often involve multi-step procedures with moderate yields, as reported in a 2024 Organic Process Research & Development article. Efforts are underway to streamline the synthesis using catalytic approaches and greener solvents, which could facilitate broader adoption in industrial settings.

In conclusion, 3,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone (CAS: 898779-45-8) represents a multifaceted compound with growing relevance in chemical biology and pharmaceutical research. Its applications span photochemistry, drug discovery, and material science, driven by its unique structural features and reactivity. Future research directions may focus on improving synthetic accessibility, exploring new biological targets, and expanding its utility in smart materials. As the field progresses, this compound is poised to play an increasingly important role in bridging chemistry and biology for innovative solutions.